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Compound of Interest

Compound Name: Midesteine

Cat. No.: B1676579 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Midesteine (also known as MR-889) is a synthetic, small-molecule inhibitor of human

neutrophil elastase (HNE).[1][2] Neutrophil elastase is a serine protease stored in the

azurophilic granules of neutrophils and plays a critical role in the breakdown of extracellular

matrix proteins, including elastin.[3] Dysregulation of elastase activity is implicated in the

pathogenesis of several chronic inflammatory diseases, particularly those affecting the

pulmonary system.[2][3] Midesteine's inhibitory action on this key enzyme makes it a valuable

tool for researchers studying the roles of neutrophil elastase in inflammation, tissue remodeling,

and the progression of respiratory diseases such as chronic obstructive pulmonary disease

(COPD).[1][2]

Chemical and Physical Properties
The following table summarizes the key properties of Midesteine.
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Property Value Source

Alternate Name MR-889 [4][5]

CAS Number 94149-41-4 [4]

Molecular Formula C₁₂H₁₃N₂O₃S₂ PubChem CID 4202

Molecular Weight 315.4 g/mol [4]

Appearance
White to off-white crystalline

powder
Assumed

Purity
≥98% (or as specified by

supplier)
Assumed

Storage, Stability, and Solubility
Proper storage and handling are critical to maintain the integrity and activity of Midesteine
powder. The following data provides recommended conditions.

Storage and Stability
Condition Recommendation Notes

Long-Term Storage (Powder) Store at or below -20°C.
[6] Shipped with a cool pack.

Protect from moisture.

Stock Solution Storage
Aliquot and store at -20°C or

-80°C.

Avoid repeated freeze-thaw

cycles. Protect from light.

Light Sensitivity
Illustrative Data: Stable for <8

hours in direct light.

It is best practice to store

solutions in amber vials or

wrapped in foil.

Stability in Aqueous Solution

Illustrative Data: Limited

stability. Prepare fresh or use

within 24 hours when stored at

4°C.

Degradation may occur in

aqueous buffers over extended

periods.
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Disclaimer: Stability and solubility data are illustrative and not based on a public Safety Data

Sheet (SDS) for Midesteine. Users should consult the supplier-specific SDS and perform their

own stability and solubility tests for their specific experimental conditions.

Solubility
Solvent Solubility (Illustrative Data) Notes

DMSO ≥ 50 mg/mL (≥ 158.5 mM)

A common solvent for

preparing high-concentration

stock solutions.

Ethanol ~1 mg/mL
Sparingly soluble. May require

warming.

Water Insoluble
Not suitable as a primary

solvent.

PBS (pH 7.2) Insoluble

Dilute DMSO stock into

aqueous buffers for final

experimental concentrations.

Safety and Handling Precautions
As a potent bioactive compound, Midesteine powder should be handled with care in a

laboratory setting. A compound-specific Safety Data Sheet (SDS) was not publicly available;

therefore, these guidelines are based on general best practices for handling potent chemical

powders.[7][8]

Engineering Controls: Handle Midesteine powder exclusively within a certified chemical

fume hood or a powder containment enclosure to minimize inhalation risk.[9]

Personal Protective Equipment (PPE): Wear appropriate PPE at all times. This includes:

A standard laboratory coat.

Nitrile or neoprene gloves (double-gloving is recommended when handling powder).[10]

Safety glasses with side shields or chemical splash goggles.[7]
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Respiratory Protection: If there is a risk of generating dust outside of a fume hood, a

respirator with an appropriate particulate filter should be used.

Spill Procedure: In case of a spill, do not create dust. Gently cover the spill with an inert

absorbent material. Carefully scoop the material into a sealed container for proper disposal.

Decontaminate the area with an appropriate solvent (e.g., 70% ethanol), followed by soap

and water.

Disposal: Dispose of waste materials containing Midesteine according to local, state, and

federal regulations for chemical waste. High-temperature incineration is often the preferred

method for potent compounds.[10]

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution
This protocol describes the preparation of a concentrated stock solution of Midesteine in

DMSO, which can then be diluted into aqueous buffers for experiments.[11][12]

Materials:

Midesteine (MR-889) powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes or amber glass vials

Calibrated pipettes

Procedure:

Calculate Required Mass: Determine the mass of Midesteine needed. To prepare 1 mL of a

10 mM stock solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 315.4 g/mol x 1000 mg/g = 3.154 mg
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Weighing: In a chemical fume hood, tare a sterile microcentrifuge tube. Carefully weigh

3.154 mg of Midesteine powder directly into the tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the powder.

Dissolution: Tightly cap the tube. Vortex or sonicate the solution at room temperature until all

the Midesteine powder is completely dissolved. Visually inspect the solution against a light

source to ensure there are no visible particulates.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected

tubes. Store immediately at -20°C or -80°C.

General Cell-Based Assay Protocol
This protocol provides a general workflow for testing the effect of Midesteine on cells in

culture.

Cell Seeding: Plate cells in appropriate culture vessels and media. Allow them to adhere and

reach the desired confluency (typically 24-48 hours).

Compound Preparation: Thaw an aliquot of the Midesteine DMSO stock solution. Prepare

serial dilutions of Midesteine in cell culture medium to achieve the desired final

concentrations. Remember to prepare a vehicle control using the same final concentration of

DMSO as in the highest Midesteine treatment group (typically ≤0.1%).

Cell Treatment: Remove the old medium from the cells and replace it with the medium

containing the various concentrations of Midesteine or the vehicle control.

Incubation: Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72

hours).

Endpoint Analysis: Perform the desired downstream analysis, such as measuring cell

viability (e.g., MTT or CCK-8 assay), quantifying protein expression via Western blot, or

measuring cytokine release via ELISA.

Visualizations
Experimental Workflow
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The following diagram outlines the standard workflow for handling Midesteine from receipt to

disposal.
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Caption: Workflow for the safe handling and use of Midesteine powder.

Mechanism of Action: Inhibition of Neutrophil Elastase
Signaling
Midesteine acts by inhibiting neutrophil elastase. The diagram below illustrates key

inflammatory signaling pathways initiated by neutrophil elastase that are consequently blocked

by Midesteine.
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Caption: Simplified signaling pathways activated by Neutrophil Elastase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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